6-(5-methyl-1,2,4-oxadiazol-3-yl)-N,N-dipropyl-1,3,5-triazine-2,4-diamine

• Molecular Formula: C12H19N7O
• Molecular Weight: 277.33 g/mol
• IUPAC Name: 6-(5-methyl-1,2,4-oxadiazol-3-yl)-2-N,2-N-dipropyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C12H19N7O/c1-4-6-19(7-5-2)12-16-9(15-11(13)17-12)10-14-8(3)20-18-10/h4-7H2,1-3H3,(H2,13,15,16,17)
• InChI Key: KAQFNOKBTJNCRM-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C1=NC(=NC(=N1)N)C2=NOC(=N2)C

Description

6-(5-methyl-1,2,4-oxadiazol-3-yl)-N,N-dipropyl-1,3,5-triazine-2,4-diamine is a heterocyclic compound that contains both oxadiazole and triazine rings. These types of compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(5-methyl-1,2,4-oxadiazol-3-yl)-N,N-dipropyl-1,3,5-triazine-2,4-diamine typically involves the cyclization of appropriate precursors under specific conditions. For instance, the oxadiazole ring can be formed through the cyclization of hydrazides with nitriles, while the triazine ring can be synthesized through the reaction of amines with cyanuric chloride .

Industrial Production Methods

Industrial production methods for such compounds often involve multi-step synthesis processes that are optimized for yield and purity. These methods may include the use of catalysts, controlled temperatures, and specific solvents to ensure the desired product is obtained efficiently .

Chemical Reactions Analysis

Types of Reactions

6-(5-methyl-1,2,4-oxadiazol-3-yl)-N,N-dipropyl-1,3,5-triazine-2,4-diamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the rings.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The conditions often involve specific temperatures, solvents, and catalysts to drive the reactions to completion .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxadiazole derivatives, while substitution reactions can introduce new functional groups to the triazine ring .

Scientific Research Applications

6-(5-methyl-1,2,4-oxadiazol-3-yl)-N,N-dipropyl-1,3,5-triazine-2,4-diamine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an antimicrobial or antiviral agent.

Medicine: Explored for its potential therapeutic effects, including anticancer properties.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 6-(5-methyl-1,2,4-oxadiazol-3-yl)-N,N-dipropyl-1,3,5-triazine-2,4-diamine involves its interaction with specific molecular targets. The oxadiazole and triazine rings can interact with enzymes or receptors, leading to inhibition or activation of specific pathways. This compound may also interfere with the replication of microorganisms, contributing to its antimicrobial properties .

Comparison with Similar Compounds

Similar Compounds

1,2,4-Oxadiazole Derivatives: Known for their antimicrobial and anticancer activities.

1,3,5-Triazine Derivatives: Used in herbicides and pharmaceuticals.

Uniqueness

6-(5-methyl-1,2,4-oxadiazol-3-yl)-N,N-dipropyl-1,3,5-triazine-2,4-diamine is unique due to the combination of oxadiazole and triazine rings, which may confer a broader spectrum of biological activities compared to compounds containing only one of these rings .